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Compound of Interest

Compound Name: UK51656

Cat. No.: B15578456 Get Quote

Technical Support Center: UK5099
Welcome to the technical support center for UK5099, a potent inhibitor of the mitochondrial

pyruvate carrier (MPC). This resource is designed to assist researchers, scientists, and drug

development professionals in overcoming common challenges associated with the stability and

use of UK5099 in solution.

Frequently Asked Questions (FAQs)
Q1: My UK5099 solution appears cloudy or has precipitated. What is the cause and how can I

resolve this?

A1: Cloudiness or precipitation in your UK5099 solution can arise from several factors:

Solvent Quality: UK5099 is highly soluble in DMSO. However, DMSO is hygroscopic,

meaning it readily absorbs moisture from the air. Water-logged DMSO can significantly

reduce the solubility of UK5099, leading to precipitation.[1][2] Always use fresh, anhydrous

DMSO for preparing your stock solutions.

Low Temperature Storage: Concentrated solutions of UK5099 in DMSO may precipitate

when stored at low temperatures. If you observe precipitation after thawing a frozen stock,

gently warm the vial to 37°C and vortex until the solid is fully redissolved before use.
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Improper Dilution: When diluting a concentrated DMSO stock into an aqueous buffer for your

experiment, rapid changes in solvent polarity can cause the compound to crash out of

solution. To avoid this, it is recommended to perform serial dilutions and ensure thorough

mixing at each step.

Q2: What are the recommended solvents and maximum concentrations for preparing UK5099

stock solutions?

A2: The recommended primary solvent for UK5099 is DMSO. Some suppliers also report

solubility in ethanol. It is important to note that solubility can vary slightly between batches.

Solvent Maximum Concentration Source

DMSO ≥ 50 mg/mL (173.43 mM) [2]

DMSO 100 mg/mL (346.86 mM) [1]

DMSO 57 mg/mL (197.71 mM) [1][3]

DMSO ≥28.8 mg/mL [4]

DMSO up to 30 mg/ml [5][6]

DMSO 5 mg/ml [7]

Ethanol up to 8 mg/ml [5][6]

Ethanol <1 mg/mL [3]

Water Insoluble [4]

DMF 15 mg/ml [7]

DMF:PBS (pH 7.2) (1:1) 0.5 mg/ml [7]

Q3: How should I store my UK5099, both as a powder and in solution, to ensure its stability?

A3: Proper storage is critical for maintaining the integrity of UK5099.
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Form
Storage
Temperature

Duration Source

Powder -20°C 3 years [1][3]

Powder +2°C to +8°C [8]

In Solvent

(DMSO/Ethanol)
-80°C 1 year [1]

In Solvent

(DMSO/Ethanol)
-80°C 6 months [3]

In Solvent

(DMSO/Ethanol)
-70°C up to 6 weeks [8]

In Solvent

(DMSO/Ethanol)
-20°C 1 month [1][3][5][6]

In Solvent

(DMSO/Ethanol)
-20°C up to 2 weeks [8]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes before freezing.[1][8]

Troubleshooting Guides
Issue: Inconsistent experimental results with different batches of UK5099 solution.

Possible Cause: Degradation of the compound in solution.

Troubleshooting Steps:

Prepare Fresh Solutions: It is best practice to use freshly prepared solutions for your

experiments. Avoid using stock solutions that have been stored for extended periods,

especially at -20°C.

Aliquot Stocks: If you need to store solutions, aliquot them into single-use vials to minimize

freeze-thaw cycles.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.selleckchem.com/products/uk5099.html
https://www.invivochem.com/uk-5099.html
https://www.merckmillipore.com/IN/en/product/Mitochondrial-Pyruvate-Carrier-Inhibitor-UK5099-CAS-56396-35-1-Calbiochem,EMD_BIO-504817
https://www.selleckchem.com/products/uk5099.html
https://www.invivochem.com/uk-5099.html
https://www.merckmillipore.com/IN/en/product/Mitochondrial-Pyruvate-Carrier-Inhibitor-UK5099-CAS-56396-35-1-Calbiochem,EMD_BIO-504817
https://www.selleckchem.com/products/uk5099.html
https://www.invivochem.com/uk-5099.html
https://tribioscience.com/product/life-sciences/biochemical-inhibitors/uk-5099-mitochondrial-pyruvate-carrier-inhibitor-cell-impermeable-tbi1447/
https://tribioscience.com/wp-content/uploads/2023/08/TBI1447_UK-5099.pdf
https://www.merckmillipore.com/IN/en/product/Mitochondrial-Pyruvate-Carrier-Inhibitor-UK5099-CAS-56396-35-1-Calbiochem,EMD_BIO-504817
https://www.selleckchem.com/products/uk5099.html
https://www.merckmillipore.com/IN/en/product/Mitochondrial-Pyruvate-Carrier-Inhibitor-UK5099-CAS-56396-35-1-Calbiochem,EMD_BIO-504817
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protect from Light: UK5099 is a bright yellow solid and may be light-sensitive.[8] Store

solutions in amber vials or wrap vials in foil to protect them from light.

Confirm Concentration: If you suspect degradation, you may need to verify the

concentration of your stock solution using techniques like HPLC.

Issue: Off-target effects observed at high concentrations of UK5099.

Possible Cause: UK5099 can exhibit off-target effects at concentrations significantly higher

than its IC50 for MPC inhibition (which is in the nanomolar range).[9]

Troubleshooting Steps:

Dose-Response Curve: Perform a dose-response experiment to determine the optimal

concentration of UK5099 for your specific cell type and assay. The IC50 for pyruvate-

dependent O2 consumption is approximately 50 nM.[2][7]

Lower Concentrations: Studies have shown that maximal MPC inhibition is achieved at

around 2-5 µM, and higher concentrations may lead to off-target effects such as

impairment of glutamate oxidation and HIF-1α stabilization.[9]

Use Appropriate Controls: Include negative controls (vehicle only) and positive controls (if

available) to distinguish between on-target and off-target effects.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of UK5099 in DMSO

Materials:

UK5099 powder (Molecular Weight: 288.3 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:
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1. Allow the UK5099 powder to equilibrate to room temperature before opening the vial to

prevent condensation of moisture.

2. Weigh out 2.883 mg of UK5099 powder and place it in a sterile microcentrifuge tube.

3. Add 1 mL of anhydrous DMSO to the tube.

4. Vortex the solution until the UK5099 is completely dissolved. Gentle warming to 37°C may

be necessary.

5. Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile microcentrifuge

tubes.

6. Store the aliquots at -80°C for long-term storage or -20°C for short-term storage (see

storage table for details).
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Caption: Mechanism of action of UK5099.
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Caption: General experimental workflow for using UK5099.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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